Cas no 7307-05-3 (2,4-Heptanedione, 6,6-dimethyl-)

• Product Name: 2,4-Heptanedione, 6,6-dimethyl-
• CAS No: 7307-05-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 543060
• PubChem ID: 558962
• Update Time: 2025-04-19

2,4-Heptanedione, 6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione, 6,6-dimethyl-
• 6,6-dimethylheptane-2,4-dione
• 7307-05-3
• SCHEMBL2914546
• 6,6-Dimethyl-2,4-heptanedione #
• DTXSID90339816
• XOXBJAGFQHAKII-UHFFFAOYSA-N
• 6,6-Dimethylheptane-2,4-dione, enol form

• Inchi： 1S/C9H16O2/c1-7(10)5-8(11)6-9(2,3)4/h5-6H2,1-4H3
• InChI Key： XOXBJAGFQHAKII-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14